Cas no 2877631-36-0 (4-{1-[(2,5-dimethylphenyl)methyl]piperidine-4-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(2,5-dimethylphenyl)methyl]piperidine-4-carbonyl}thiomorpholine
• CAS No: 2877631-36-0
• MF: C₁₉H₂₈N₂OS
• MW: 332.503423690796
• CID: 5327944
• PubChem ID: 165435467
• Update Time: 2025-05-25

4-{1-[(2,5-dimethylphenyl)methyl]piperidine-4-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-{1-[(2,5-dimethylphenyl)methyl]piperidine-4-carbonyl}thiomorpholine
• AKOS040865559
• 2877631-36-0
• F6752-5633
• [1-[(2,5-Dimethylphenyl)methyl]-4-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C19H28N2OS/c1-15-3-4-16(2)18(13-15)14-20-7-5-17(6-8-20)19(22)21-9-11-23-12-10-21/h3-4,13,17H,5-12,14H2,1-2H3
• InChI Key： XRDFAYCCZMPASE-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC(C)=CC=C2C)CC1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 332.19223469g/mol
• Monoisotopic Mass: 332.19223469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.2±50.0 °C(Predicted)
• pka: 8.29±0.10(Predicted)

Additional information on 4-{1-[(2,5-dimethylphenyl)methyl]piperidine-4-carbonyl}thiomorpholine

Compound 2877631-36-0: 4-{1-[(2,5-Dimethylphenyl)methyl]piperidine-4-carbonyl}thiomorpholine

The compound with CAS number 2877631-36-0, commonly referred to as 4-{1-[(2,5-Dimethylphenyl)methyl]piperidine-4-carbonyl}thiomorpholine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiomorpholine ring system with a substituted piperidine moiety. The presence of the 2,5-dimethylphenyl group adds to its structural complexity and functional versatility.

Recent studies have highlighted the importance of thiomorpholine derivatives in drug design due to their ability to modulate various biological targets. The compound in question has been explored for its potential as a bioisostere in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore significantly. This property makes it a valuable tool in optimizing drug candidates for improved bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiomorpholine ring followed by the introduction of the piperidine substituent. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The use of advanced chromatographic techniques has been instrumental in isolating and characterizing the final product, ensuring its quality for subsequent applications.

In terms of physical properties, the compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been pivotal in confirming the compound's structure and purity.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in different biological systems. Molecular docking studies have revealed that it has potential interactions with G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Additionally, quantum mechanical calculations have provided insights into its electronic structure, further enhancing our understanding of its reactivity and stability.

The application of this compound extends beyond traditional pharmaceuticals. It has been investigated as a component in agrochemicals due to its ability to inhibit specific enzymes involved in plant growth regulation. Field trials have demonstrated promising results, with the compound showing selective activity against target enzymes without adverse effects on non-target organisms.

In conclusion, the compound with CAS number 2877631-36-0 represents a significant advancement in organic synthesis and drug design. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in developing innovative solutions across multiple disciplines.